Cas no 65039-06-7 (1H-Imidazolium, 1-methyl-3-phenyl-, iodide)

1H-Imidazolium, 1-methyl-3-phenyl-, iodide structure
65039-06-7 structure
Product Name:1H-Imidazolium, 1-methyl-3-phenyl-, iodide
CAS No:65039-06-7
MF:C10H11IN2
MW:286.112214326859
CID:1683841
PubChem ID:12392662
Update Time:2025-04-21

1H-Imidazolium, 1-methyl-3-phenyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-methyl-3-phenyl-, iodide
    • SCHEMBL3820103
    • 3-methyl-1-phenyl-1H-imidazol-3-ium iodide
    • 65039-06-7
    • Inchi: 1S/C10H11N2.HI/c1-11-7-8-12(9-11)10-5-3-2-4-6-10;/h2-9H,1H3;1H/q+1;/p-1
    • InChI Key: FPFAVRAWWGOLSN-UHFFFAOYSA-M
    • SMILES: [I-].N1(C=C[N+](C)=C1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.9102
  • Monoisotopic Mass: 285.99670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 8.8Ų

Experimental Properties

  • PSA: 9.14
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